The first catalyst and solvent-free synthesis of 2-arylimidazo[2,1-b][1,3,4]thiadiazoles: a comparative assessment of greenness†
RSC Advances Pub Date: 2015-05-08 DOI: 10.1039/C5RA06747B
Abstract
A concise and efficient one pot synthesis of bicyclic imidazo[2,1-b][1,3,4]thiadiazoles via the three component Groebke–Blackburn–Bienaymé (GBB) reaction utilizing 5-aryl-1,3,4-thiadiazol-2-amines, aromatic aldehydes and isonitriles has been developed. The reactions were carried out under microwave irradiation and ultimate green conditions excluding both catalysts and solvents. Furthermore, the “greenness” of the protocol was evaluated within the ambits of green metrics and the method exhibited an excellent score in the defined parameters such as atom economy, E-factor, reaction mass efficiency, process mass intensity and carbon efficiency. This environmentally benign GBB methodology paves easy access towards the synthesis of pharmacologically significant scaffolds.
![Graphical abstract: The first catalyst and solvent-free synthesis of 2-arylimidazo[2,1-b][1,3,4]thiadiazoles: a comparative assessment of greenness](http://scimg.chem960.com/usr/1/C5RA06747B.jpg)
Recommended Literature
- [1] Aggregated-fluorescent detection of PFAS with a simple chip
- [2] An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage
- [3] An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening
- [4] Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.
- [5] An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†
- [6] An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†
- [7] Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder
- [8] An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†
- [9] An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†
- [10] An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders
Journal Name：RSC Advances
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)